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Compound of Interest

Compound Name: ML380

Cat. No.: B609160

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting behavioral assays in
rodents following the administration of ML380, a potent and selective positive allosteric
modulator (PAM) of the M5 muscarinic acetylcholine receptor (M5 mAChR). The protocols and
data presented are based on established methodologies for assessing anxiety-like behavior,
locomotor activity, and motor coordination, which are relevant to the known central nervous
system functions of M5 receptors.

Introduction to ML380

ML380 is a valuable research tool for investigating the in vivo roles of the M5 muscarinic
acetylcholine receptor. It is a potent, subtype-selective, and brain-penetrant positive allosteric
modulator, enhancing the receptor's response to the endogenous neurotransmitter,
acetylcholine.[1] Studies on the development of ML380 have demonstrated its modest central
nervous system penetration, making it suitable for in vivo behavioral studies in rodents.[1] The
M5 receptor is expressed in brain regions associated with dopamine regulation, suggesting its
involvement in processes such as reward, cognition, and motor control.[2][3][4][5][6]

M5 Muscarinic Receptor Signaling Pathway

Activation of the M5 muscarinic acetylcholine receptor, which is coupled to Gq proteins, initiates
a signaling cascade that results in the upregulation of phospholipase C (PLC). PLC then
cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
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diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the
release of intracellular calcium (Ca2+), which in turn activates various downstream cellular
processes.

Cell Membrane

Click to download full resolution via product page
Caption: M5 muscarinic acetylcholine receptor signaling pathway.

Experimental Workflow for Behavioral Assays

A typical experimental workflow for assessing the behavioral effects of ML380 involves several
key stages, from animal habituation to data analysis.
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Animal Acclimation
(1-2 weeks)

'

Habituation to Handling
(3-5 days)

'

ML380 Administration
(e.g., i.p. injection)

'

Behavioral Testing
(e.g., Open Field, EPM, Rotarod)

'

Data Collection & Video Tracking

'

Data Analysis

'

Interpretation of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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